N1-(2,2-diethoxyethyl)-N2-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide

• IUPAC Name: N-(2,2-diethoxyethyl)-N'-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• InChI: InChI=1S/C21H28N4O4S/c1-5-28-18(29-6-2)10-22-20(26)21(27)23-19-15-11-30-12-16(15)24-25(19)17-8-7-13(3)9-14(17)4/h7-9,18H,5-6,10-12H2,1-4H3,(H,22,26)(H,23,27)
• InChI Key: VFQSZWQRXPQZRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CNC(=O)C(=O)NC1=C2CSCC2=NN1C3=C(C=C(C=C3)C)C)OCC
• Molecular Formula: C21H28N4O4S
• Molecular Weight: 432.5 g/mol

Description

N1-(2,2-diethoxyethyl)-N2-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C21H28N4O4S and its molecular weight is 432.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

N1-(2,2-diethoxyethyl)-N2-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide is a compound of interest in the realm of chemical synthesis and materials science. One notable approach to synthesizing related compounds involves the one-pot synthesis of tetrasubstituted thiophenes, utilizing a [3+2] annulation strategy. This method emphasizes the efficiency and versatility of synthesizing complex thiophene derivatives, which could parallel the synthetic utility of this compound in developing novel materials or pharmaceuticals (Sahu et al., 2015).

Catalysis and Organic Transformations

In the field of catalysis, derivatives of this compound might find application similar to N1-(2,6-Dimethylphenyl)-N2-(pyridin-2-ylmethyl)oxalamide, which has been highlighted for its effectiveness in copper-catalyzed coupling reactions. Such compounds have demonstrated significant potential in facilitating the formation of internal alkynes through the coupling of (hetero)aryl halides with 1-alkynes, showcasing their utility in synthetic organic chemistry (Chen et al., 2023).

Material Science Applications

The structural uniqueness of this compound could be leveraged in the development of new materials. For instance, compounds with similar complex structures have been explored for their optical and electronic properties, potentially applicable in photonic devices and as materials with specific functionalities. Research into conjugated polymers derived from thiophene and related heterocycles has revealed their promising applications in electronic and optoelectronic devices, suggesting a similar potential for the discussed oxalamide derivative (Manjunatha et al., 2009).

Potential Biological Activity

While the specific biological activities of this compound have not been explicitly documented, compounds with similar structural features have been investigated for their pharmacological potential. For example, pyrazole and pyrazolone derivatives have been studied extensively for their antibacterial properties and as promising leads for drug development. This suggests that this compound could also exhibit interesting biological activities worth exploring (Palkar et al., 2017).